Cas no 2171768-98-0 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid)
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid
- 2171768-98-0
- 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid
- EN300-1494301
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- Inchi: 1S/C25H25N3O5S/c1-2-20(24(30)31)28-23(29)21-14-34-22(27-21)11-12-26-25(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,2,11-13H2,1H3,(H,26,32)(H,28,29)(H,30,31)
- InChI Key: MMZGLKCJVDEPDD-UHFFFAOYSA-N
- SMILES: S1C=C(C(NC(C(=O)O)CC)=O)N=C1CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 479.15149208g/mol
- Monoisotopic Mass: 479.15149208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 146Ų
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494301-0.05g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-0.1g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-0.25g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-0.5g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-1.0g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-2.5g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-5.0g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-10.0g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1494301-50mg |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494301-100mg |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)butanoic acid |
2171768-98-0 | 100mg |
$2963.0 | 2023-09-28 |
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid
Comprehensive Analysis of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2171768-98-0)
In the realm of peptide synthesis and medicinal chemistry, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2171768-98-0) has emerged as a critical building block. This compound, often abbreviated as Fmoc-Thz-Abu-OH, integrates the Fmoc-protected aminoethylthiazole moiety with a butanoic acid backbone, making it invaluable for designing novel therapeutics and biomaterials. Researchers are increasingly focusing on its applications in drug discovery, peptide-based vaccines, and targeted drug delivery systems, aligning with the growing demand for precision medicine.
The structural uniqueness of CAS No. 2171768-98-0 lies in its hybrid architecture, combining a thiazole ring—a heterocycle known for its bioactivity—with an Fmoc-protected amine. This design enhances stability during solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation workflows. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. As AI-driven molecular modeling gains traction, compounds like this are being virtually screened for kinase inhibition and allosteric modulation, addressing frequent search queries like "peptide therapeutics for cancer" or "Fmoc-amino acid derivatives."
From a synthetic perspective, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid offers exceptional compatibility with automated peptide synthesizers, a key consideration for high-throughput labs. Its thiazole-4-carboxamide group also enables click chemistry applications, resonating with trends in biocompatible nanomaterials. Industry reports suggest rising procurement of this CAS-registered compound by CROs (Contract Research Organizations) working on ADC (Antibody-Drug Conjugate) platforms—a sector projected to exceed $10 billion by 2026.
Quality control of CAS No. 2171768-98-0 demands rigorous HPLC and MS characterization, topics frequently searched alongside "peptide purity standards." The Fmoc group’s UV activity facilitates real-time monitoring during synthesis, while the butanoic acid terminus allows further functionalization via amide coupling—a process central to trending discussions on green chemistry and solvent-free reactions. Notably, its stability under microwave-assisted synthesis conditions makes it relevant to sustainable lab practices.
In conclusion, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)butanoic acid represents a nexus of innovation across peptide engineering, therapeutic development, and material science. Its CAS registry (2171768-98-0) ensures traceability in publications and patents, while its multifunctional design answers pressing needs in personalized medicine and biodegradable polymers—fields generating exponential search traffic in 2024.
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